Cas no 74507-63-4 (Bis(pentamethylcyclopentadienyl)nickel (Decamethylnickelocene))

• Product Name: Bis(pentamethylcyclopentadienyl)nickel (Decamethylnickelocene)
• CAS No: 74507-63-4
• MDL: MFCD00058704
• CID: 90636
• PubChem ID: 50919672
• Update Time: 2025-05-26

Bis(pentamethylcyclopentadienyl)nickel (Decamethylnickelocene) Chemical and Physical Properties

Names and Identifiers

• Bis(pentamethylcyclopentadienyl)nickel (Decamethylnickelocene)
• Bis(pentamethylcyclopentadienyl)nickel
• nickel(2+),1,2,3,5,5-pentamethylcyclopenta-1,3-diene
• Bis(eta5-pentamethylcyclopentadienyl)nickel
• Decamethylnickelocene
• BIS(PENTAMETHYLCYCLOPENTADIENYL)NICKEL(II)
• Bis(pentamethylcyclopentadienyl)nickel,98%(Decamethylnickelocene)
• Bis(pentamethylcyclopentadienyl)nickel (Decamethylnickelocen...
• nickel(2+) bis(pentamethylcyclopenta-2,4-dien-1-ide)
• 74507-63-4

• MDL： MFCD00058704
• Inchi： 1S/2C10H15.Ni/c2*1-6-7(2)9(4)10(5)8(6)3;/h2*1-5H3;/q2*-1;+2
• InChI Key： FPOBXNYAWLLCGZ-UHFFFAOYSA-N
• SMILES： CC12=C3(C)[C-]4(C)C5(C)=C1(C)[Ni+2]16782345C2(C)[C-]1(C)C6(C)=C7(C)C8=2C

Computed Properties

• Exact Mass: 328.17000
• Monoisotopic Mass: 328.170093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 484
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Crystals.
• Density: Not available
• Melting Point: 261-266 °C(lit.)
• Boiling Point: Not available
• Flash Point: >230 °F
• PSA: 0.00000
• LogP: 5.94400
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not determined
• Vapor Pressure: Not available

Bis(pentamethylcyclopentadienyl)nickel (Decamethylnickelocene) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• PackingGroup：II
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Bis(pentamethylcyclopentadienyl)nickel (Decamethylnickelocene)

Comprehensive Overview of Bis(pentamethylcyclopentadienyl)nickel (Decamethylnickelocene) (CAS No. 74507-63-4)

Bis(pentamethylcyclopentadienyl)nickel, commonly known as Decamethylnickelocene (CAS No. 74507-63-4), is a highly specialized organometallic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound belongs to the family of metallocenes, which are known for their unique sandwich-like molecular structure. The Decamethylnickelocene variant, in particular, stands out due to its fully substituted pentamethylcyclopentadienyl (Cp*) ligands, which enhance its stability and reactivity profile. Researchers and industry professionals are increasingly interested in this compound due to its potential in catalysis, material science, and electronic applications.

One of the most frequently searched questions about Bis(pentamethylcyclopentadienyl)nickel revolves around its synthesis and properties. The compound is typically synthesized through the reaction of nickel chloride with pentamethylcyclopentadienyl sodium, yielding a stable, air-sensitive solid. Its molecular formula, C20H30Ni, reflects the presence of two pentamethylcyclopentadienyl rings coordinated to a central nickel atom. This structure is pivotal for its electronic properties, making it a subject of interest in studies involving redox chemistry and electron transfer processes. The compound’s ability to undergo reversible one-electron oxidation is particularly noteworthy, as it opens doors for applications in electrochemical devices and conductive polymers.

In recent years, the demand for Decamethylnickelocene has surged due to its role in cutting-edge technologies. For instance, its use in organic light-emitting diodes (OLEDs) and thin-film transistors has been explored, aligning with the growing trend toward flexible electronics and sustainable energy solutions. Another hot topic is its potential in catalysis, where it serves as a precursor for nickel-based catalysts in polymerization reactions. These catalysts are critical for producing high-performance plastics and elastomers, which are essential in automotive and aerospace industries. The compound’s versatility is further highlighted by its application in the synthesis of nanostructured materials, where its controlled decomposition can yield nickel nanoparticles with tailored properties.

From an environmental and safety perspective, Bis(pentamethylcyclopentadienyl)nickel is handled with care due to its sensitivity to air and moisture. However, it is not classified under hazardous categories that restrict its use in research or industrial settings. This makes it a viable option for laboratories and manufacturers seeking innovative solutions without regulatory hurdles. The compound’s stability under inert conditions also ensures its longevity in storage, provided proper handling protocols are followed. As sustainability becomes a key focus in chemical manufacturing, the recyclability and efficiency of Decamethylnickelocene-derived catalysts are being actively investigated.

Looking ahead, the future of Decamethylnickelocene appears promising, with ongoing research exploring its integration into next-generation technologies. For example, its potential in quantum computing and spintronics is a burgeoning area of interest, as scientists seek to leverage its magnetic and electronic properties. Additionally, the compound’s role in green chemistry initiatives, such as CO2 reduction and hydrogen storage, is being scrutinized. These applications align with global efforts to combat climate change and transition to renewable energy sources. As such, Bis(pentamethylcyclopentadienyl)nickel is poised to remain a focal point in both academic and industrial research for years to come.

In summary, Decamethylnickelocene (CAS No. 74507-63-4) is a multifaceted organometallic compound with broad applicability across diverse fields. Its unique structural and electronic properties make it indispensable for advancements in catalysis, materials science, and electronics. As the scientific community continues to uncover new uses for this compound, its relevance in addressing contemporary challenges—from sustainable manufacturing to advanced computing—will only grow. For researchers and industry stakeholders, understanding the capabilities and potential of Bis(pentamethylcyclopentadienyl)nickel is essential for driving innovation and achieving technological breakthroughs.